
Application Notes and Protocols for In Vivo
Administration of SHIN2 in Mice

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SHIN2

Cat. No.: B1193483 Get Quote
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Introduction:

SHIN2 is a potent and specific inhibitor of serine hydroxymethyltransferase (SHMT), a key

enzyme in one-carbon (1C) metabolism.[1][2][3] SHMT catalyzes the conversion of serine to

glycine, a reaction that provides one-carbon units essential for the synthesis of nucleotides and

other biomolecules crucial for cancer cell proliferation.[4][5][6] The mitochondrial isoform,

SHMT2, is frequently upregulated in various cancers, making it a promising therapeutic target.

[1][4][6] In vivo studies in mouse models have demonstrated the anti-tumor efficacy of SHIN2,

particularly in T-cell acute lymphoblastic leukemia (T-ALL), where it has been shown to act

synergistically with the standard-of-care chemotherapeutic agent, methotrexate.[1][2][7] These

application notes provide a detailed protocol for the preparation and intraperitoneal

administration of SHIN2 in mice, based on established preclinical studies.
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Component Concentration/Solvent Reference

(+)SHIN2 20 mg/mL [1]

Vehicle
20% 2-hydroxypropyl-β-

cyclodextrin in water
[1]

Table 2: Dosing Regimen for Single-Agent SHIN2 Efficacy Studies in Mice

Parameter Description Reference

Animal Model T-ALL allografted mice [3]

Compound (+)SHIN2 [1]

Dosage 200 mg/kg [1][8][9]

Route of Administration Intraperitoneal (IP) injection [1][8][9]

Dosing Frequency Twice daily (BID) [1]

Treatment Duration 11 consecutive days [1]

Table 3: Dosing Regimen for SHIN2 and Methotrexate Combination Therapy in Mice

Parameter Description Reference

Animal Model
NOTCH1-induced mouse

primary T-ALL
[1][10]

Compound 1 (+)SHIN2 [1][10]

Dosage 200 mg/kg [1][10]

Route of Administration Intraperitoneal (IP) injection [1][10]

Compound 2 Methotrexate [1][10]

Dosage 10 mg/kg [1][10]

Route of Administration Intraperitoneal (IP) injection [1][10]

Treatment Cycle 4 cycles of treatment [1][10]
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Experimental Protocols
Protocol 1: Preparation of SHIN2 Dosing Solution
This protocol details the steps for preparing a 20 mg/mL solution of (+)SHIN2 for intraperitoneal

injection in mice.

Materials:

(+)SHIN2 powder

2-hydroxypropyl-β-cyclodextrin

Sterile, nuclease-free water

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

Sterile syringe filters (0.22 µm)

Sterile syringes and needles

Procedure:

Prepare the Vehicle:

In a sterile conical tube, dissolve 2-hydroxypropyl-β-cyclodextrin in sterile, nuclease-free

water to a final concentration of 20% (w/v).

Vortex thoroughly until the solution is clear. This may require gentle warming.

Sterilize the vehicle solution by passing it through a 0.22 µm syringe filter into a new sterile

tube.

Prepare the SHIN2 Solution:

Weigh the required amount of (+)SHIN2 powder and place it in a sterile conical tube.
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Add the appropriate volume of the sterile 20% 2-hydroxypropyl-β-cyclodextrin vehicle to

achieve a final concentration of 20 mg/mL of SHIN2.[1]

Vortex the mixture vigorously until the (+)SHIN2 is completely dissolved. The solution

should be clear.

Final Preparation for Injection:

Draw the SHIN2 solution into sterile syringes of the appropriate size (e.g., 1 mL tuberculin

syringes) for dosing.

Ensure that the final volume to be injected is calculated based on the individual mouse's

body weight to achieve a dose of 200 mg/kg.

Protocol 2: In Vivo Administration of SHIN2 by
Intraperitoneal (IP) Injection
This protocol describes the procedure for administering the prepared SHIN2 solution to mice

via intraperitoneal injection.

Materials:

Prepared SHIN2 dosing solution (20 mg/mL)

Mouse model (e.g., C57BL/6 or tumor-bearing mice)[1][8]

Sterile 1 mL syringes with 25-27 gauge needles

Animal scale

Appropriate personal protective equipment (PPE)

Procedure:

Animal Preparation:

Weigh each mouse accurately on the day of dosing to calculate the precise injection

volume.
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The injection volume (in mL) can be calculated as: (Body Weight (kg) * Dose (mg/kg)) /

Concentration (mg/mL).

For a 200 mg/kg dose and a 20 mg/mL solution, the injection volume is 10 µL per gram of

body weight.

Injection Procedure:

Properly restrain the mouse, ensuring the head is tilted downwards to displace the

abdominal organs.

Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the

midline to prevent damage to the bladder or cecum.

Insert the needle at a 15-30 degree angle into the peritoneal cavity.

Aspirate gently to ensure that no fluid (e.g., blood or urine) is drawn into the syringe, which

would indicate improper needle placement.

If aspiration is clear, slowly inject the calculated volume of the SHIN2 solution.

Withdraw the needle and return the mouse to its cage.

Post-Injection Monitoring:

Monitor the mice for any signs of distress or adverse reactions following the injection.

For efficacy studies, continue the dosing regimen as planned (e.g., twice daily for 11

days).[1]

Monitor tumor growth and animal health parameters (e.g., body weight) throughout the

study.[1]
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Caption: SHIN2 inhibits SHMT2, blocking the conversion of serine to glycine and the

production of one-carbon units.
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Caption: Workflow for an in vivo efficacy study of SHIN2 in a mouse tumor model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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